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Compound of Interest

Compound Name: OICR12694 TFA

Cat. No.: B15583195 Get Quote

Essential Safety and Handling Guide for
OICR12694 TFA
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and disposal procedures for handling OICR12694 TFA. Researchers,

scientists, and drug development professionals should adhere to these guidelines to ensure a

safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling OICR12694 TFA, which is a trifluoroacetic acid salt, it is crucial to use

appropriate personal protective equipment and engineering controls to prevent exposure.

Trifluoroacetic acid and its salts are corrosive and can cause severe skin burns and eye

damage.[1][2]

Engineering Controls:

Fume Hood: All work with OICR12694 TFA should be conducted in a properly functioning

chemical fume hood to minimize inhalation of vapors or mists.[1]

Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible in the immediate work area.[3]
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Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical splash goggles are required.[1][4] For larger volumes

(>500 mL), a face shield should be worn in addition to goggles.[1]

Skin and Body Protection: A lab coat must be worn and fully buttoned.[1] For high-volume

applications, a chemical-resistant apron may be necessary.[1] Full-length pants and closed-

toe shoes are mandatory at all times in the laboratory.[1]

Hand Protection: Chemical-resistant gloves are required. For low-volume applications, nitrile

gloves are recommended; however, they should be changed immediately upon contact.[1][3]

For higher volumes (>500 mL), heavy-duty gloves such as butyl rubber or Viton are more

appropriate.[1] It is always best to consult the glove manufacturer's compatibility chart.

Respiratory Protection: If work must be conducted outside of a chemical fume hood, a full-

face respirator may be required. A respiratory protection analysis should be performed by

Environmental Health & Safety (EH&S) in such cases.[1]

Quantitative Data Summary
Parameter Value Reference

pH
2 (for a 100 g/L aqueous

solution of TFA)
[5]

Melting Point -15 °C / 5 °F (for TFA) [5]

Boiling Point
72 °C / 161.6 °F @ 760 mmHg

(for TFA)
[5]

Vapor Pressure 107 mbar @ 25 °C (for TFA) [5]

Relative Density 1.535 (for TFA) [5]

Experimental Protocols
Standard Handling Procedure:

Preparation: Before handling OICR12694 TFA, ensure the chemical fume hood is

operational and the work area is clear of incompatible materials such as strong oxidizing
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agents, reducing agents, strong bases, and metals.[5]

Donning PPE: Put on all required PPE, including a lab coat, chemical splash goggles, and

appropriate gloves.

Handling: Conduct all manipulations of OICR12694 TFA inside the chemical fume hood.

Avoid inhalation of any vapors or mists.[1]

Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-

ventilated area away from incompatible substances.[6] Do not store in metal containers.[7]

Post-Handling: After handling, wash hands thoroughly.[1]

Spill Response:

Evacuation: Evacuate non-essential personnel from the spill area.[4]

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert absorbent such as

vermiculite, dry sand, or earth.[4]

Cleanup: Use spark-proof tools for cleanup.[6] Place the absorbed material into a suitable,

sealed container for disposal.[4][7]

Decontamination: Wash the spill area thoroughly after the material has been collected.[4]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[3][8]

Skin Contact: Immediately wash the affected area with plenty of water for at least 15

minutes. Remove contaminated clothing. Seek immediate medical attention as burns may be

delayed.[1][8]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2][3]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][3]

Disposal Plan: OICR12694 TFA and any contaminated materials must be disposed of as

hazardous waste.[4]

Waste Collection: Collect waste in a clearly labeled, sealed container.

Compatibility: Do not mix with incompatible waste streams such as those containing

oxidizing or reducing agents, bases, or acids.[3]

Disposal Request: Follow your institution's hazardous waste disposal procedures. Contact

your Environmental Health & Safety (EH&S) department for specific guidance.[4]
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Workflow for Safe Handling of OICR12694 TFA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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